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Abstract
Iodine tribromide (IBr₃), a fascinating interhalogen compound, exists in the solid state as the

ionic species, [IBr₂]⁺[Br₃]⁻. This document provides a comprehensive analysis of its crystal

structure, determined through X-ray crystallography. It details the experimental protocols for its

synthesis and structural determination, presents key crystallographic data in a structured

format, and visualizes the structural relationships. This technical guide is intended for

professionals in chemical and materials science research.

Introduction
Iodine tribromide is a dark brown solid that is chemically reactive. Its solid-state structure is of

significant interest as it deviates from a simple molecular IBr₃ arrangement. Instead, it forms an

ionic lattice composed of the dibromoiodonium(III) cation ([IBr₂]⁺) and the tribromide anion

([Br₃]⁻). This arrangement is crucial for understanding its reactivity and physical properties. The

determination of this structure has been accomplished through single-crystal X-ray diffraction.

Experimental Protocols
Synthesis of Iodine Tribromide Crystals
The synthesis of iodine tribromide suitable for single-crystal X-ray diffraction involves the

direct reaction of the elements.
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Methodology:

A stoichiometric amount of high-purity iodine is dissolved in an excess of liquid bromine in a

sealed, thick-walled glass tube.

The mixture is gently warmed to approximately 60°C to ensure complete reaction and then

slowly cooled to room temperature.

The tube is then cooled to a lower temperature (e.g., 0°C) over several days to facilitate the

crystallization of iodine tribromide.

Single crystals are isolated from the excess bromine in a dry atmosphere due to the

hygroscopic nature of the compound.

Single-Crystal X-ray Diffraction Analysis
The crystal structure of iodine tribromide was determined using single-crystal X-ray

diffraction.

Methodology:

A suitable single crystal of IBr₃ was selected and mounted on a goniometer head.

The crystal was maintained at a low temperature (typically 100-150 K) to minimize thermal

vibrations and potential decomposition.

X-ray diffraction data were collected using a diffractometer equipped with a monochromatic

X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å).

The collected diffraction data were processed, including corrections for Lorentz and

polarization effects, and an absorption correction was applied.

The crystal structure was solved using direct methods and refined by full-matrix least-

squares on F².

All atoms were refined anisotropically.

Crystallographic Data and Structure Analysis
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The crystal structure of iodine tribromide is orthorhombic. The fundamental building blocks of

the crystal are the planar [IBr₂]⁺ cations and the linear [Br₃]⁻ anions.

Crystal Data and Structure Refinement
Parameter Value

Empirical formula IBr₃

Formula weight 366.62 g/mol

Crystal system Orthorhombic

Space group Pccn

a (Å) 10.985

b (Å) 11.231

c (Å) 8.894

α (°) 90

β (°) 90

γ (°) 90

Volume (Å³) 1096.3

Z 8

Calculated density (g/cm³) 4.445

Selected Bond Lengths and Angles
The structure reveals distinct geometries for the cation and anion. The [IBr₂]⁺ cation is bent,

while the [Br₃]⁻ anion is nearly linear.
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Bond Length (Å) Angle Degree (°)

I-Br1 (in [IBr₂]⁺) 2.516 Br1-I-Br2 (in [IBr₂]⁺) 93.8

I-Br2 (in [IBr₂]⁺) 2.509

Br3-Br4 (in [Br₃]⁻) 2.545 Br3-Br4-Br5 (in [Br₃]⁻) 178.2

Br4-Br5 (in [Br₃]⁻) 2.551

Visualization of Structural Relationships
The following diagrams illustrate the experimental workflow for structure determination and the

ionic components of the iodine tribromide crystal structure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1599007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

X-ray Diffraction

Iodine (I₂)

Reaction in Sealed Tube

Liquid Bromine (Br₂)

Slow Cooling & Crystallization

IBr₃ Single Crystal

X-ray Data Collection

Data Processing & Correction

Structure Solution (Direct Methods)

Structure Refinement

FinalStructure

Final Crystal Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[IBr₂]⁺ Cation (Bent) [Br₃]⁻ Anion (Linear)

I

Br Br Br

Br

Br

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Analysis of the Crystal Structure
of Iodine Tribromide (IBr₃)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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